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Compound of Interest

Compound Name: Butyramidine hydrochloride

Cat. No.: B1281618

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and available experimental data for butyramidine hydrochloride. The information is intended
to support research and development activities by offering a consolidated resource of key

technical data.

Chemical and Physical Properties

The fundamental chemical and physical properties of butyramidine hydrochloride are
summarized in the table below, providing a quick reference for experimental design and
substance characterization.
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Property Value Source
Molecular Formula C4H11CIN2 [1112]
Molecular Weight 122.60 g/mol [1][2]
Monoisotopic Mass 122.0610761 Da
Melting Point 107-108 °C [11[3]
Boiling Point 390.1°C at 760 mmHg [1]
Appearance Off-White Solid [11[3]
Solubility Slightly soluble in Methanol e
and Water

Topological Polar Surface Area  51.6 A2

Chemical Structure and Identifiers

Butyramidine hydrochloride is the hydrochloride salt of butanimidamide. Its structure
consists of a four-carbon chain with a terminal amidine group, which is protonated in the
hydrochloride form.
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Identifier Value Source
1-
IUPAC Name aminobutylideneazanium;chlori
de
CAS Number 3020-81-3 [1][2]
SMILES CCCC(=[NH2+])N.[CI-]
InChl=1S/C4H10N2.CIH/c1-2-
InChl 3-4(5)6;/h2-3H2,1H3, [3]
(H3,5,6);1H
STYCVEYASXULRN-
InChlKey [3]
UHFFFAOYSA-N
Butanimidamide hydrochloride,
Synonyms [1][2]13]

Butyrimidamide hydrochloride

The following diagram illustrates the relationship between the structural identifiers and the

resulting chemical properties of butyramidine hydrochloride.
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Butyramidine Hydrochloride Information Flow

Chemical Identifiers

IUPAC Name
1-aminobutylideneazanium;chloride

CAS Number SMILES
3020-81-3 CCCC(=[NH2+])N.[CI-]

Molecular Structure
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Physicochemical Properties

Molecular Formula
C4H11CIN2

Molecular Weight Melting Point
122.60 g/mol 107-108 °C

Solubility
Slightly soluble in Water/Methanol

Spectroscopic Data

1H NMR FTIR

Click to download full resolution via product page

Caption: Relationship between identifiers, structure, and properties of Butyramidine HCI.

Experimental Protocols and Spectral Data

While detailed experimental protocols for the synthesis of butyramidine hydrochloride are not

extensively available in the public domain, some spectroscopic data has been published.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: A proton NMR spectrum for butyramidine hydrochloride is available in the

PubChem database. The data was acquired on a Varian A-60 instrument. The spectrum

would be expected to show signals corresponding to the protons of the butyl chain and the

amine groups.

3.2. Infrared (IR) Spectroscopy
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e FTIR: An infrared spectrum obtained using a Bruker IFS 85 instrument with a KBr-pellet
technique is also referenced in PubChem. Key absorption bands would be expected for N-H
stretching of the amidinium group, C-N stretching, and C-H stretching and bending of the
alkyl chain.

Biological Activity and Applications

Butyramidine hydrochloride serves as a useful reagent in organic synthesis.[3][4] It is
particularly noted for its application as a reactant in the preparation of novel pyrimidine
derivatives.[3][4]

Safety and Handling

Butyramidine hydrochloride is classified with the hazard code Xi (Irritant).[3] It is associated
with the following risk and safety statements:

o Risk Statement 36: Irritating to eyes.[3]

o Safety Statement 26: In case of contact with eyes, rinse immediately with plenty of water and
seek medical advice.[1][3]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals includes
the following hazard statements for this compound:

e H315: Causes skin irritation.[3]
o H319: Causes serious eye irritation.[3]
o H335: May cause respiratory irritation.[3]

Standard precautionary measures, such as wearing protective gloves, clothing, and eye
protection, should be followed when handling this substance.[3] It is recommended to handle
the compound in a well-ventilated area.[5] Store in a dark place under an inert atmosphere at
room temperature.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1281618?utm_src=pdf-custom-synthesis
https://chembk.com/en/chem/butanimidamide%20hydrochloride
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9301986.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9301986.aspx
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9301986.htm?N=United%20States
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9301986.htm
https://www.sigmaaldrich.com/US/en/sds/sial/90780
https://www.benchchem.com/product/b1281618#butyramidine-hydrochloride-chemical-properties-and-structure
https://www.benchchem.com/product/b1281618#butyramidine-hydrochloride-chemical-properties-and-structure
https://www.benchchem.com/product/b1281618#butyramidine-hydrochloride-chemical-properties-and-structure
https://www.benchchem.com/product/b1281618#butyramidine-hydrochloride-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1281618?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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